BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactivity of the vinyl and hydroxyl groups in (4-
Vinylphenyl)methanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (4-Vinylphenyl)methanol

Cat. No.: B094994

Molecular Architecture and Dual Reactivity

(4-Vinylphenyl)methanol (also known as 4-vinylbenzyl alcohol) is a styrenic alcohol whose
utility stems from the orthogonal reactivity of its two primary functional groups: a primary
benzylic alcohol (-CH20H) and a vinyl (-CH=CHz) group.[2] The phenyl ring acts as a rigid
scaffold, influencing the electronic properties and stability of both moieties.

o The Hydroxyl Group: The primary alcohol is a nucleophilic center and can undergo a variety
of classic alcohol transformations, including oxidation, esterification, etherification, and
substitution reactions. Its benzylic position enhances its reactivity in certain transformations,
such as oxidation and substitution, due to the stability of benzylic carbocation or radical
intermediates.

e The Vinyl Group: The vinyl group, conjugated with the phenyl ring, behaves as a typical
styrene monomer. It is susceptible to electrophilic addition and is readily polymerized via
free-radical or anionic mechanisms.[3] This group is the cornerstone of its application in
materials science for creating functional polymers.

The central challenge and opportunity in the chemistry of (4-vinylphenyl)methanol lie in
selectively addressing one group in the presence of the other.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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